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Compound of Interest

Compound Name: ChemR23 ligand-1

Cat. No.: B12423298

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to measuring chemerin levels using a
sandwich Enzyme-Linked Immunosorbent Assay (ELISA). Chemerin, a multifunctional
adipokine, plays a significant role in inflammation, metabolic regulation, and immune cell
trafficking, making its accurate quantification crucial in various research and drug development
contexts.[1][2][3]

Introduction to Chemerin

Chemerin is a chemoattractant protein that exerts its biological effects by binding to G protein-
coupled receptors, primarily the chemokine-like receptor 1 (CMKLR1, also known as
ChemR23).[3][4] It is initially secreted as an inactive pro-protein and requires proteolytic
cleavage to become fully active. The chemerin/CMKLR1 signaling pathway is implicated in both
pro-inflammatory and anti-inflammatory processes, as well as in adipogenesis and glucose
homeostasis. Dysregulation of chemerin levels has been associated with obesity, metabolic
syndrome, and various inflammatory diseases.

Chemerin Signaling Pathway

Chemerin binding to its primary receptor, CMKLR1, initiates a cascade of intracellular events.
This includes the activation of G-proteins, leading to an increase in intracellular calcium, the
phosphorylation of mitogen-activated protein kinases (MAPKS) like p42/p44 (ERK1/2), and the
inhibition of cyclic AMP (cAMP) production. Chemerin can also signal through the G protein-
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coupled receptor 1 (GPR1). A third receptor, C-C chemokine receptor-like 2 (CCRL2), is a non-
signaling receptor that is thought to present chemerin to CMKLR1-expressing cells.
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Chemerin ELISA Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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